Oxirane, methyl-, polymer with oxirane, monooctadecanoate
Overview
Description
“Oxirane, methyl-, polymer with oxirane, monooctadecanoate” is also known as Poloxamer 188 . It is a non-ionic polymer suitable for various pharmaceutical applications . It is supplied as a white to slightly yellowish flakes/powder with a waxy consistency . It is freely soluble in ethanol and water . It is used as a wetting agent, emulsifier, solubilizer, and bioavailability enhancer of poorly soluble APIs .
Physical And Chemical Properties Analysis
“Oxirane, methyl-, polymer with oxirane, monooctadecanoate” is a white to slightly yellowish flakes/powder with a waxy consistency . It is freely soluble in ethanol and water .Scientific Research Applications
Industrial Manufacturing
Oxirane and its derivatives are commonly used in industrial manufacturing processes. They can act as intermediates in the production of various chemicals .
Polymer Production
Methyl-oxirane polymers are often used in the production of plastics and resins . They can provide desirable properties such as flexibility, durability, and resistance to chemical degradation .
Surface Coating
Due to their chemical structure, oxirane derivatives can be used in surface coatings. They can form a protective layer on the surface of various materials, enhancing their resistance to environmental factors .
Adhesive Manufacturing
Methyl-oxirane polymers can be used in the production of adhesives. They can provide strong bonding strength and durability .
Pharmaceutical Industry
In the pharmaceutical industry, oxirane derivatives can be used as building blocks in the synthesis of various drugs .
Research and Development
Oxirane and its derivatives are often used in scientific research. They can be used to study polymerization processes, chemical reactions, and other phenomena .
Safety and Hazards
Future Directions
“Oxirane, methyl-, polymer with oxirane, monooctadecanoate” has potential applications in various pharmaceutical formulations such as topicals, solid orals, and liquid preparations . Its use as a wetting agent, emulsifier, solubilizer, and bioavailability enhancer of poorly soluble APIs suggests it could play a significant role in the development of new pharmaceutical products .
Mechanism of Action
Target of Action
Oxirane, methyl-, polymer with oxirane, monooctadecanoate is a complex compound used in the synthesis and formulation of industrial products It’s known to function as a surfactant, suggesting that it interacts with various substances to alter their surface properties .
Mode of Action
As a surfactant, it likely reduces surface tension, enhancing the mixing and interaction of different substances in industrial applications
Biochemical Pathways
As a surfactant, it may influence a variety of processes where surface tension plays a role, but the specifics would depend on the context of its use .
Pharmacokinetics
Given its use in industrial applications, it’s likely that these properties vary significantly based on the specific conditions of use .
Result of Action
The result of the action of Oxirane, methyl-, polymer with oxirane, monooctadecanoate is primarily the alteration of surface properties of substances in industrial applications, facilitating their interaction and mixing . The specific molecular and cellular effects would depend on the context of its use and the substances it interacts with.
properties
IUPAC Name |
2-methyloxirane;octadecanoate;oxirane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H36O2.C3H6O.C2H4O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;1-3-2-4-3;1-2-3-1/h2-17H2,1H3,(H,19,20);3H,2H2,1H3;1-2H2/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKXANOHRNLAJJO-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)[O-].CC1CO1.C1CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H45O4- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyloxirane;octadecanoate;oxirane | |
CAS RN |
37231-60-0 |
Source
|
| Record name | Oxirane, 2-methyl-, polymer with oxirane, monooctadecanoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0037231600 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Oxirane, 2-methyl-, polymer with oxirane, monooctadecanoate | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
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